Cas no 1165453-98-4 (Demeclocycline)

• Product Name: Demeclocycline
• CAS No: 1165453-98-4
• MF: C₂₁H₂₁ClN₂O₈
• MW: 464.853045225143
• CID: 5924820
• PubChem ID: 54680690
• Update Time: 2025-05-24

Demeclocycline Chemical and Physical Properties

Names and Identifiers

• Demethylchlortetracycline base
• 6-Demethylchlortetracycline
• CHEMBL1591
• Spectrum5_000831
• SCHEMBL13169106
• SPBio_001023
• DEMECLOCYCLINE [INN]
• 6-Demetil-7-clorotetraciclina [Italian]
• (4S,4As,5as,6s,12as)-2-[amino(hydroxy)methylidene]-7-chloro-4-(dimethylamino)-6,10,11,12a-tetrahydroxy-1,2,3,4,4a,5,5a,6,12,12a-decahydrotetracene-1,3,12-trione
• DEMECLOCYCLINE [USP MONOGRAPH]
• DivK1c_000863
• SCHEMBL17710674
• Demethylchlorotetracycline
• 7-Chloro-4-dimethylamino-3,6,10,12,12a-pentahydroxy-1,11-dioxo-1,4,4a,5,5a,6,11,12a-octahydro-naphthacene-2-carboxylic acid amide
• 127-33-3
• 2-NAPHTHACENECARBOXAMIDE, 7-CHLORO-4-(DIMETHYLAMINO)-1,4,4A,5,5A,6,11,12A-OCTAHYDRO-3,6,10,12,12A-PENTAHYDROXY-1,11-DIOXO-, (4S-(4.ALPHA.,4A.ALPHA.,5A.ALPHA.,6.BETA.,12A.ALPHA.))-
• DB00618
• KBio3_001355
• RKL10089
• SMP1_000091
• 2-Naphthacenecarboxamide, 7-chloro-4-(dimethylamino)-1,4,4a,5,5a,6,11,12a-octahydro-3,6,10,12,12a-pentahydroxy-1,11-dioxo-, (4S,4aS,5aS,6S,12aS)-
• KBio1_000863
• NCGC00162149-04
• Spectrum_000896
• 6-Demetil-7-clorotetraciclina
• Perciclina
• AB00053449_04
• DTXSID1022893
• DMCT
• KBio2_006512
• 1,3,5-BENZENETRISULFONYLCHLORIDE
• SCHEMBL516084
• BPBio1_000844
• KBioGR_000926
• 127-33-3 (free base)
• KBio2_001376
• Spectrum4_000313
• Demetraclin
• Chlortetracycline, 6-demethyl-
• FMTDIUIBLCQGJB-SEYHBJAFSA-N
• (4S,4aS,5aS,6S,12aS)-7-chloro-4-(dimethylamino)-3,6,10,12,12a-pentahydroxy-1,11-dioxo-1,4,4a,5,5a,6,11,12a-octahydrotetracene-2-carboxamide
• demeclocycline
• 6-Demethylchlorotetracycline
• Prestwick3_000753
• J-005483
• IDI1_000863
• Sumaclina
• BSPBio_002135
• 7-Chloro-6-demethyltetracycline
• D03680
• DMCTC
• DEMECLOCYCLINE [VANDF]
• Demeclocycline [USP:INN:BAN]
• CCG-204513
• 5R5W9ICI6O
• CHLORTETRACYCLINE HYDROCHLORIDE IMPURITY B [EP IMPURITY]
• Demeclocycline (USP)
• 6-Demethyl-7-chlortetracycline
• [4S-(4alpha,4aalpha,5aalpha,6beta,12aalpha)]-7-chloro-4-(dimethylamino)1,4,4a,5,5a,6,11,12a-octahydro-3,6,10,12,12a-pentahydroxy-1,11-dioxo-2-naphthacenecarboxamide
• SBI-0050406.P004
• Lopac0_000421
• SDCCGSBI-0050406.P005
• HY-121268
• KBioSS_001376
• 7-Chloro-4-(dimethylamino)-1,4,4a,5,5a,6,11,12a-octahydro-3,6,10,12,12a-pentahydroxy-1,11-dioxo-2-naphthacenecarboxamide
• Demeclociclina
• KBio2_003944
• DEMECLOCYCLINE [MART.]
• Demeclocyclinum
• CHEBI:4392
• 6-Demethyl-7-chlorotetracycline
• UNII-5R5W9ICI6O
• 2-Naphthacenecarboxamide, 7-chloro-4-(dimethylamino)-1,4,4a,5,5a,6,11,12a-octahydro-3,6,10,12,12a-pentahydroxy-1,11-dioxo-, (4S-(4alpha,4aalpha,5aalpha,6beta,12aalpha))-
• (4S,4aS,5aS,6S,12aR)-7-chloro-4-(dimethylamino)-1,6,10,11,12a-pentahydroxy-3,12-dioxo-4a,5,5a,6-tetrahydro-4H-tetracene-2-carboxamide
• 1165453-98-4
• Demethylchlortetracyclinum
• EINECS 204-834-8
• Prestwick2_000753
• Prestwick0_000753
• Demeclocyclinum [INN-Latin]
• Spectrum3_000378
• AKOS040740988
• Demeclociclina [INN-Spanish]
• RP 10192
• NCGC00162149-03
• DEMETHYLCHLORTETRACYCLINE [JAN]
• NCGC00162149-06
• EN300-37299894
• NCGC00162149-10
• Methylchlorotetracycline
• Demeclocycline [USAN:BAN]
• DEMECLOCYCLINE [HSDB]
• Demethylchlortetracyclin
• NCGC00162149-02
• SR-01000000066-4
• Tri-demethylchlortetracycline
• Demethylchlortetracycline
• SCHEMBL23723072
• Tetracycline, 7-chloro-6-demethyl-
• SPBio_002705
• GUXHBMASAHGULD-SEYHBJAFSA-N
• Mexocine
• DEMECLOCYCLINE [MI]
• Novotriclina
• Spectrum2_001132
• DEMECLOCYCLINE [WHO-DD]
• SR-01000000066
• Prestwick1_000753
• Demeclor
• Diuciclin
• Ledermycin
• (4S,4aS,5aS,6S,12aS)-7-chloro-4-(dimethylamino)-3,6,10,12,12a-pentahydroxy-1,11-dioxo-4a,5,5a,6-tetrahydro-4H-tetracene-2-carboxamide
• Demethylchlortetracycline (JAN)
• Deganol
• NCGC00162149-14
• Q2736402
• BSPBio_000766
• SCHEMBL3252
• GTPL10905
• DMCT (antibiotic)
• HSDB 3051
• CS-0081339
• NINDS_000863
• Demeclocycline

• Inchi： 1S/C21H21ClN2O8/c1-24(2)14-7-5-6-10(16(27)12-9(25)4-3-8(22)11(12)15(6)26)18(29)21(7,32)19(30)13(17(14)28)20(23)31/h3-4,6-7,14-15,25-27,30,32H,5H2,1-2H3,(H2,23,31)/t6-,7-,14-,15-,21-/m0/s1
• InChI Key： GUXHBMASAHGULD-SEYHBJAFSA-N
• SMILES： ClC1=CC=C(C2C(=C3C([C@@]4(C(=C(C(N)=O)C([C@H]([C@@H]4C[C@@H]3[C@@H](C=21)O)N(C)C)=O)O)O)=O)O)O

Computed Properties

• Exact Mass: 464.0986433g/mol
• Monoisotopic Mass: 464.0986433g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 32
• Rotatable Bond Count: 2
• Complexity: 961
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 182Ų

Additional information on Demeclocycline

Demeclocycline (CAS No. 1165453-98-4): A Comprehensive Overview of Its Pharmacological Profile and Recent Applications

Demeclocycline, chemically designated as (4S,4aR,5S,6S,12aS)-9-chloro-6-deoxy-7-(dimethylamino)-1,11-dihydro-6,12-dimethyl-1,4,11-triazino[5,4-b]oxaceclo[4,3-h]chromen-3-one, is a semisynthetic derivative of tetracycline. With the CAS number 1165453-98-4, this compound has garnered significant attention in the field of pharmaceutical chemistry and medicine due to its unique pharmacological properties and therapeutic applications. Demeclocycline belongs to the tetracycline class of antibiotics, which are well-known for their broad-spectrum activity against various Gram-positive and Gram-negative bacteria, as well as certain atypical pathogens.

The structural modification of demeclocycline compared to its parent compound, tetracycline, involves the replacement of the hydroxyl group at the C4 position with a chlorine atom. This alteration not only enhances its stability but also contributes to its distinct pharmacokinetic profile. The presence of the chlorine atom at the C4 position imparts greater resistance to bacterial enzymes that typically degrade tetracyclines, thereby extending the compound's efficacy in treating infections.

Demeclocycline is primarily used in clinical settings for its antibacterial properties. It exhibits a high affinity for bacterial ribosomes, where it inhibits protein synthesis by binding to the 30S subunit. This mechanism of action effectively halts bacterial growth and proliferation, making demeclocycline a valuable therapeutic agent against a variety of infections. Additionally, its structural similarity to other tetracyclines allows it to be used in combination therapies, where it can complement the effects of other antibiotics.

Recent studies have explored the potential applications of demeclocycline beyond traditional antibacterial therapy. One notable area of research involves its use in anti-inflammatory and immunomodulatory contexts. Demeclocycline has been found to possess significant anti-inflammatory properties by inhibiting key pro-inflammatory cytokines such as TNF-α and IL-6. This capability makes it a promising candidate for treating chronic inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease.

Moreover, demeclocycline has shown promise in neuroprotective applications. Preclinical studies have demonstrated that demeclocycline can cross the blood-brain barrier and protect against neurodegenerative diseases such as Alzheimer's and Parkinson's. The exact mechanisms behind this neuroprotection are still under investigation, but preliminary findings suggest that demeclocycline may mitigate neuroinflammation and oxidative stress—key pathological features of these diseases.

The pharmacokinetic profile of demeclocycline is another area of interest. Unlike some other tetracyclines, demeclocycline exhibits relatively low toxicity and better renal clearance. This makes it a suitable option for patients with renal impairment who may not tolerate other tetracyclines well. Additionally, its long half-life allows for less frequent dosing, improving patient compliance in chronic treatment regimens.

In recent years, researchers have also investigated the potential role of demeclocycline in antimicrobial resistance (AMR) management. Given the growing threat of antibiotic-resistant bacteria, strategies to overcome or delay resistance are crucial. Demeclocycline's unique structural features make it less susceptible to degradation by common resistance mechanisms compared to other tetracyclines. This resilience suggests that it could be a valuable tool in combating resistant infections.

Another emerging application of demeclocycline is in cancer therapy. Some studies have indicated that demeclocycline can induce apoptosis in certain cancer cell lines by disrupting mitochondrial function and inhibiting pro-survival signaling pathways. While further research is needed to fully understand its potential in oncology, these findings open up new avenues for developing novel cancer treatments.

The safety profile of demeclocycline is generally favorable when used at appropriate doses. However, like all antibiotics, it can cause side effects such as gastrointestinal disturbances and photosensitivity. These effects are often mild but can be managed with proper dosing adjustments and patient education.

Demeclocycline's versatility makes it a compound of significant interest in pharmaceutical research. Its ability to modulate multiple biological pathways—from bacterial protein synthesis to inflammation and neuroprotection—underscores its therapeutic potential across various medical conditions. As research continues to uncover new applications for this compound,Demeclocycline (CAS No. 1165453-98-4) remains at the forefront of innovative drug development in modern medicine.